Cas no 34852-33-0 (Methylcyclodecylprodigiosin)

• Product Name: Methylcyclodecylprodigiosin
• CAS No: 34852-33-0
• MF: C₂₅H₃₃N₃O
• MW: 391.549026250839
• CID: 2061317
• PubChem ID: 53440057
• Update Time: 2025-04-21

Methylcyclodecylprodigiosin Chemical and Physical Properties

Names and Identifiers

• Methylcyclodecylprodigiosin
• 24-methoxy-14-methyl-11H,41H-1,2,4(2,5)-tripyrrola-cyclotetradecaphan-2-ene
• Methylcyclodecylprodiginine
• DTXSID20702332
• 34852-33-0
• 4-Methoxy-20-methyl-24,25,26-triazatetracyclo[19.2.1.1~2,5~.1~7,10~]hexacosa-1(23),2(26),3,5,7,9,21-heptaene

• Inchi： 1S/C25H33N3O/c1-18-10-8-6-4-3-5-7-9-11-19-12-13-20(26-19)16-24-25(29-2)17-23(28-24)22-15-14-21(18)27-22/h12-18,26-27H,3-11H2,1-2H3
• InChI Key： BFSYHQVSNYPCNA-UHFFFAOYSA-N
• SMILES： O(C)C1=CC2C3=CC=C(C(C)CCCCCCCCCC4=CC=C(C=C1N=2)N4)N3

Computed Properties

• Exact Mass: 391.262
• Monoisotopic Mass: 391.262
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 29
• Rotatable Bond Count: 1
• Complexity: 638
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 53.2A^2
• XLogP3: 6.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Dipyrrins
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Substituted pyrroles Dipyrrins